Cas no 201480-12-8 (Abyssinone V 4'-methyl ether)

• Product Name: Abyssinone V 4'-methyl ether
• CAS No: 201480-12-8
• MF: C₂₆H₃₀O₅
• MW: 422.513408184052
• CID: 4735076
• PubChem ID: 6548074
• Update Time: 2024-03-01

Abyssinone V 4'-methyl ether Chemical and Physical Properties

Names and Identifiers

• Abyssinone V 4'-methyl ether
• 4-Methylabyssinone V
• 5,7-Dihydroxy-4'-methoxy-3',5'-diprenylflavanone
• 4'-Methylabyssinone V
• abyssinone-V-4''-O-methyl ether
• cid_15382621
• BDBM50241796
• LMPK12140349
• (2S)-5,7-dihydroxy-2-[4-methoxy-3,5-bis(3-methylbut-2-enyl)phenyl]-2,3-dihydrochromen-4-one
• AKOS040735404
• 4'-O-Methylabyssinone V
• DTXSID701346971
• 201480-12-8
• CHEMBL470249
• MLS000876982
• MLSMR
• SMR000440600

• Inchi： 1S/C26H30O5/c1-15(2)6-8-17-10-19(11-18(26(17)30-5)9-7-16(3)4)23-14-22(29)25-21(28)12-20(27)13-24(25)31-23/h6-7,10-13,23,27-28H,8-9,14H2,1-5H3/t23-/m0/s1
• InChI Key： JHEBMTRMMJXPTM-QHCPKHFHSA-N
• SMILES： O1C2C=C(C=C(C=2C(C[C@H]1C1C=C(C/C=C(\C)/C)C(=C(C/C=C(\C)/C)C=1)OC)=O)O)O

Computed Properties

• Exact Mass: 422.20932405g/mol
• Monoisotopic Mass: 422.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 3'-prenylated flavanones